Cas no 895008-18-1 (5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)
5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 5-butyl-1-(2-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-one
- 5-butyl-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
- 5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
- 5-butyl-1-(o-tolyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
- AKOS024655163
- F2514-0004
- 895008-18-1
- 5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
-
- Inchi: 1S/C16H18N4O/c1-3-4-9-19-11-17-15-13(16(19)21)10-18-20(15)14-8-6-5-7-12(14)2/h5-8,10-11H,3-4,9H2,1-2H3
- InChI Key: RLMKKHZBMOFTLW-UHFFFAOYSA-N
- SMILES: C1N(CCCC)C(=O)C2C=NN(C3=CC=CC=C3C)C=2N=1
Computed Properties
- Exact Mass: 282.14806121g/mol
- Monoisotopic Mass: 282.14806121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 50.5Ų
5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2514-0004-2μmol |
5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895008-18-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2514-0004-5μmol |
5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895008-18-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2514-0004-10μmol |
5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895008-18-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2514-0004-20μmol |
5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895008-18-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2514-0004-1mg |
5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895008-18-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2514-0004-2mg |
5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895008-18-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2514-0004-3mg |
5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895008-18-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2514-0004-4mg |
5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895008-18-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2514-0004-5mg |
5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895008-18-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2514-0004-10mg |
5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895008-18-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Related Literature
-
Julia M. Yeomans Soft Matter, 2010,6, 703-704
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
Additional information on 5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
Recent Advances in the Study of 5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS: 895008-18-1)
The compound 5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS: 895008-18-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazolopyrimidinone derivative is being investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and anti-inflammatory properties. Recent studies have focused on elucidating its molecular mechanisms, optimizing its pharmacokinetic profile, and exploring its efficacy in preclinical models.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a selective inhibitor of certain protein kinases involved in inflammatory pathways. The research demonstrated that 5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one exhibits nanomolar affinity for specific kinase targets, with promising selectivity over related kinases. This selectivity is attributed to the unique structural features of the compound, including the butyl side chain and the 2-methylphenyl group, which contribute to its binding interactions within the kinase active site.
Further investigations into the compound's pharmacokinetic properties have revealed favorable oral bioavailability and metabolic stability in rodent models. A recent pharmacokinetic study conducted by researchers at a leading pharmaceutical institute reported that the compound achieves sustained plasma concentrations following oral administration, with a half-life suitable for once-daily dosing. These findings suggest that 5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one could be a viable candidate for further development as an oral therapeutic agent.
In addition to its kinase inhibitory activity, emerging research has explored the compound's potential applications in oncology. A 2024 preprint study available on bioRxiv reported that 5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one demonstrates synergistic effects when combined with standard chemotherapeutic agents in certain cancer cell lines. The study proposed that this synergy may be mediated through the compound's ability to modulate DNA damage response pathways, although further mechanistic studies are warranted to confirm this hypothesis.
The synthesis and structural optimization of 5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one have also been areas of active research. Recent publications in synthetic chemistry journals have described improved synthetic routes that enhance yield and purity while reducing production costs. These advancements are critical for enabling larger-scale production as the compound progresses through the drug development pipeline.
Looking ahead, several research groups have announced plans to initiate more comprehensive preclinical studies of 5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, including detailed toxicology evaluations and formulation development. The compound's unique chemical structure and promising biological activities position it as an interesting candidate for potential therapeutic applications in inflammatory diseases and possibly certain cancers. However, researchers caution that significant additional work is needed to fully characterize its safety profile and therapeutic potential before clinical translation can be considered.
895008-18-1 (5-butyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)